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Compound of Interest

Compound Name: Aglaxiflorin D

Cat. No.: B15593079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aglaxiflorin D is a natural product that has garnered interest within the scientific community.

This technical guide provides a comprehensive overview of its chemical identifiers, and

available data on its biological activities, with a focus on presenting clear, structured

information for research and development purposes.

Chemical Identifiers
Aglaxiflorin D is identified by the Chemical Abstracts Service (CAS) with the registry number

269739-78-8.[1] A summary of its key chemical identifiers is presented in Table 1.

Identifier Value Source

CAS Number 269739-78-8 ChemWhat[1]

Molecular Formula C₃₆H₄₂N₂O₉ ChemWhat[1]

SMILES

CCC(C)

(C(=O)NC1CCCN1C(=O)C2C(

C3(C(C2(OC4=CC(=CC(=C43)

OC)OC)C5=CC=C(C=C5)OC)

O)O)C6=CC=CC=C6)O

N/A
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Table 1: Chemical Identifiers for Aglaxiflorin D

Biological Activities and Signaling Pathways
Detailed biological activity data, including specific IC50 values and comprehensively defined

signaling pathways for Aglaxiflorin D, are not extensively available in the public domain.

General screening of compounds from the Aglaia genus, to which Aglaxiflorin D belongs, has

suggested potential cytotoxic and insecticidal properties within this class of molecules.

However, specific experimental data for Aglaxiflorin D remains to be fully elucidated and

published.

The following sections outline general experimental protocols that are commonly employed to

assess the biological activities relevant to compounds like Aglaxiflorin D.

Experimental Protocols
Cytotoxicity Assessment (General Protocol)

A common method to determine the cytotoxic effects of a compound is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures

the metabolic activity of cells, which is typically proportional to the number of viable cells.

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of Aglaxiflorin D (or the

test compound) and a vehicle control.

Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the

formation of formazan crystals by viable cells.

Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's buffer) to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance of the wells at a specific wavelength

(typically around 570 nm) using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value, which is the concentration of the compound that inhibits cell

growth by 50%.

Insecticidal Activity Assessment (General Protocol)

The insecticidal properties of a compound can be evaluated through various bioassays, such

as a leaf-dip or topical application method, depending on the target insect species.

Insect Rearing: Maintain a healthy and synchronized population of the target insect species

under controlled laboratory conditions.

Compound Preparation: Prepare serial dilutions of Aglaxiflorin D in an appropriate solvent.

Application:

Leaf-Dip Assay: Dip leaves of a host plant into the different compound concentrations,

allow them to air dry, and then place them in a container with the insects.

Topical Application: Apply a small, precise volume of the compound solution directly onto

the dorsal thorax of each insect.

Observation: Monitor the insects for mortality and any sublethal effects (e.g., reduced

feeding, paralysis) at regular intervals (e.g., 24, 48, 72 hours).

Data Analysis: Calculate the percentage of mortality for each concentration and determine

the LC50 (lethal concentration for 50% of the population) or LD50 (lethal dose for 50% of the

population) value.

Logical Workflow for Biological Activity Screening
The following diagram illustrates a general workflow for the initial biological screening of a

natural product like Aglaxiflorin D.
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Caption: A generalized workflow for the isolation, identification, and biological evaluation of a

natural product.

Potential Signaling Pathways for Investigation
Given the cytotoxic potential of related compounds, future research on Aglaxiflorin D could

focus on key signaling pathways involved in cell death and proliferation. A hypothetical

signaling cascade to investigate is presented below.
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Cellular Response to Aglaxiflorin D (Hypothetical)
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Caption: A hypothetical model of signaling pathways potentially modulated by Aglaxiflorin D.

Conclusion
Aglaxiflorin D is a defined chemical entity with a known structure and CAS number. While

preliminary indications from related compounds suggest potential for biological activity, there is

a clear need for dedicated research to establish its specific cytotoxic and insecticidal

properties. The experimental protocols and conceptual workflows provided in this guide offer a

framework for researchers to undertake a systematic evaluation of Aglaxiflorin D, which could

uncover novel therapeutic or agrochemical applications. Further investigation into its

mechanism of action and effects on specific signaling pathways will be crucial in realizing its full

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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